Cas no 7224-16-0 (1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester)
![1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/7224-16-0x500.png)
7224-16-0 structure
Product name:1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester
1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester
- [5-(4-amino-5-iodo-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
- DTXSID80411812
- AC1NQZC7
- 7224-16-0
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- Inchi: InChI=1S/C19H24IN8O12P/c20-5-1-27(19(34)24-13(5)21)17-11(32)12(6(2-29)38-17)40-41(35,36)37-3-7-9(30)10(31)16(39-7)28-4-23-8-14(28)25-18(22)26-15(8)33/h1,4,6-7,9-12,16-17,29-32H,2-3H2,(H,35,36)(H2,21,24,34)(H3,22,25,26,33)/p-1
- InChI Key: ASLHJOHTKFEUIN-UHFFFAOYSA-M
- SMILES: C1=C(C(=NC(=O)N1C2C(C(C(O2)CO)OP(=O)([O-])OCC3C(C(C(O3)N4C=NC5=C4N=C(NC5=O)N)O)O)O)N)I
Computed Properties
- Exact Mass: 713.02149
- Monoisotopic Mass: 713.02178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 41
- Rotatable Bond Count: 8
- Complexity: 1220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.1
- Topological Polar Surface Area: 302Ų
Experimental Properties
- Boiling Point: 1061.8°Cat760mmHg
- Flash Point: 595.9°C
- PSA: 301.96
- LogP: -2.35950
1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester Related Literature
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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5. Caper tea
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